Cas no 1011514-41-2 (N-[ethyl(methyl)amino]silyl-N-methylethanamine)

• Product Name: N-[ethyl(methyl)amino]silyl-N-methylethanamine
• CAS No: 1011514-41-2
• MF: C₆H₁₈N₂Si
• MW: 146.31
• CID: 5089863
• Update Time: 2026-03-02

N-[ethyl(methyl)amino]silyl-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• N-[ethyl(methyl)amino]silyl-N-methylethanamine

• Inchi： 1S/C6H18N2Si/c1-5-7(3)9-8(4)6-2/h5-6,9H2,1-4H3
• InChI Key： RTCWKUOBAKIBGZ-UHFFFAOYSA-N
• SMILES： CCN(C)[SiH2]N(CC)C

Additional information on N-[ethyl(methyl)amino]silyl-N-methylethanamine

N-[Ethyl(methyl)amino]silyl-N-methylethanamine: A Comprehensive Overview

N-[Ethyl(methyl)amino]silyl-N-methylethanamine, also known by its CAS number 1011514-41-2, is a versatile compound with significant applications in various fields of chemistry. This compound is a derivative of ethanamine, featuring a silyl group attached to an ethyl(methyl)amino substituent. Its structure makes it highly reactive and suitable for use in organic synthesis, catalysis, and materials science.

The compound's unique structure allows it to act as a bifunctional reagent, combining the nucleophilic properties of the amine group with the electrophilic nature of the silyl group. This dual functionality has been leveraged in recent studies to develop novel catalysts for asymmetric synthesis. For instance, researchers have employed N-[Ethyl(methyl)amino]silyl-N-methylethanamine in the synthesis of enantioselective organocatalysts, which have shown remarkable efficiency in converting prochiral substrates into chiral products with high enantiomeric excess.

In the realm of materials science, N-[Ethyl(methyl)amino]silyl-N-methylethanamine has been utilized as a precursor for the synthesis of siloxane-based polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them ideal candidates for high-performance materials in aerospace and electronics industries. Recent advancements have focused on tailoring the polymer's properties by modifying the amino group's substitution pattern, leading to materials with enhanced flexibility and durability.

The compound's role in drug discovery has also garnered attention. Its ability to form stable complexes with metal ions has been exploited in designing metalloenzymes and metallo-drugs. For example, studies have demonstrated that N-[Ethyl(methyl)amino]silyl-N-methylethanamine can coordinate with transition metals like cobalt and nickel, forming complexes that mimic the active sites of certain enzymes. These mimics have shown potential in catalyzing challenging reactions, such as carbon-carbon bond formation and hydrogenation processes.

From an environmental standpoint, researchers have investigated the biodegradation pathways of N-[Ethyl(methyl)amino]silyl-N-methylethanamine. Findings indicate that under aerobic conditions, the compound undergoes rapid hydrolysis, yielding non-toxic byproducts. This characteristic makes it a safer alternative to traditional silylating agents, particularly in industrial applications where environmental impact is a concern.

In conclusion, N-[Ethyl(methyl)amino]silyl-N-methylethanamine (CAS No. 1011514-41-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research, positioning it as a valuable tool in modern chemical synthesis and catalysis.